Cas no 2361638-03-9 (1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one)

• Product Name: 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one
• CAS No: 2361638-03-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5379501
• PubChem ID: 139015322
• Update Time: 2025-11-01

1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-Dihydro-6-(1-methylethyl)-4H-1,4-benzoxazin-4-yl]-2-propen-1-one
• 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one

• Inchi： 1S/C14H17NO2/c1-4-14(16)15-7-8-17-13-6-5-11(10(2)3)9-12(13)15/h4-6,9-10H,1,7-8H2,2-3H3
• InChI Key： JTEGLDAXSDSVQD-UHFFFAOYSA-N
• SMILES： C(N1C2=CC(C(C)C)=CC=C2OCC1)(=O)C=C

Experimental Properties

• Density: 1.094±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.3±42.0 °C(Predicted)
• pka: 1.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one

Comprehensive Overview of 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one (CAS No. 2361638-03-9)

The compound 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one (CAS No. 2361638-03-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its intricate benzoxazine core, combined with a propenone moiety, makes it a versatile intermediate for synthesizing bioactive compounds and functional materials. Researchers are particularly interested in its potential applications due to its electron-rich aromatic system and reactive double bond, which facilitate diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one has surged, driven by their role in drug discovery and organic electronics. This compound’s CAS No. 2361638-03-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, physicochemical properties, and potential therapeutic uses, highlighting its multidisciplinary appeal.

One of the most discussed topics surrounding this compound is its structure-activity relationship (SAR). The propan-2-yl substituent and benzoxazine ring contribute to its lipophilicity and binding affinity, making it a candidate for modulating biological targets. Computational studies suggest that derivatives of 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one could interact with enzymes involved in inflammation and neurodegeneration, aligning with current trends in precision medicine.

From a material science perspective, the conjugated system of this compound offers intriguing optoelectronic properties. Its π-electron delocalization makes it a potential building block for organic semiconductors and light-emitting diodes (OLEDs). Searches for CAS No. 2361638-03-9 often include terms like "photophysical properties" and "polymer compatibility", underscoring its utility in sustainable technologies.

The synthesis of 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one typically involves Pd-catalyzed cross-coupling or microwave-assisted reactions, methods that align with green chemistry principles. Researchers emphasize optimizing yield and purity, as these factors are critical for scaling production. FAQs about this compound often focus on solubility in common organic solvents and stability under varying pH conditions.

In summary, 1-6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylprop-2-en-1-one (CAS No. 2361638-03-9) represents a bridge between small-molecule therapeutics and advanced materials. Its multifunctional architecture and adaptable reactivity position it as a valuable asset in both academic and industrial settings. As interest in tailored heterocycles grows, this compound is poised to play a pivotal role in innovations across chemistry and beyond.